Cas no 54458-05-8 (4-{4-(Trifluoromethyl)phenylsulfanyl}aniline)

• Product Name: 4-{4-(Trifluoromethyl)phenylsulfanyl}aniline
• CAS No: 54458-05-8
• MF: C₁₃H₁₀F₃NS
• MW: 269.285412311554
• CID: 5040310
• PubChem ID: 22175160
• Update Time: 2023-11-22

4-{4-(Trifluoromethyl)phenylsulfanyl}aniline Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(trifluoromethyl)phenyl]sulfanyl}aniline
• 4-[4-(trifluoromethyl)phenyl]sulfanylaniline
• 4-(4-trifluoromethylphenylthio)aniline
• NE55010
• 4- (4-TRIFLUOROMETHYLPHENYLTHIO) ANILINE
• 4-(4-TRIFLUOROMETHYLBENZENETHIO)-ANILINE
• Z1359429568
• 4-{4-(Trifluoromethyl)phenylsulfanyl}aniline

• Inchi： 1S/C13H10F3NS/c14-13(15,16)9-1-5-11(6-2-9)18-12-7-3-10(17)4-8-12/h1-8H,17H2
• InChI Key： BONPVQJGEXQEEV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 4.5
• Topological Polar Surface Area: 51.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers